Cas no 2411330-19-1 ((2E)-4-(dimethylamino)-N-{4-hydroxy-1-(propan-2-yl)piperidin-4-ylmethyl}but-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-{4-hydroxy-1-(propan-2-yl)piperidin-4-ylmethyl}but-2-enamide
• CAS No: 2411330-19-1
• MF: C₁₅H₂₉N₃O₂
• MW: 283.409663915634
• CID: 5360681
• PubChem ID: 146101091
• Update Time: 2025-07-20

(2E)-4-(dimethylamino)-N-{4-hydroxy-1-(propan-2-yl)piperidin-4-ylmethyl}but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952172723
• (2E)-4-(dimethylamino)-N-{[4-hydroxy-1-(propan-2-yl)piperidin-4-yl]methyl}but-2-enamide
• (E)-4-(Dimethylamino)-N-[(4-hydroxy-1-propan-2-ylpiperidin-4-yl)methyl]but-2-enamide
• (2E)-4-(dimethylamino)-N-{4-hydroxy-1-(propan-2-yl)piperidin-4-ylmethyl}but-2-enamide

• Inchi： 1S/C15H29N3O2/c1-13(2)18-10-7-15(20,8-11-18)12-16-14(19)6-5-9-17(3)4/h5-6,13,20H,7-12H2,1-4H3,(H,16,19)/b6-5+
• InChI Key： INBZEYUOSRYEMJ-AATRIKPKSA-N
• SMILES： OC1(CNC(/C=C/CN(C)C)=O)CCN(C(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 332
• XLogP3: 0.4
• Topological Polar Surface Area: 55.8

Additional information on (2E)-4-(dimethylamino)-N-{4-hydroxy-1-(propan-2-yl)piperidin-4-ylmethyl}but-2-enamide

Recent Advances in the Study of (2E)-4-(dimethylamino)-N-{4-hydroxy-1-(propan-2-yl)piperidin-4-ylmethyl}but-2-enamide (CAS: 2411330-19-1)

The compound (2E)-4-(dimethylamino)-N-{4-hydroxy-1-(propan-2-yl)piperidin-4-ylmethyl}but-2-enamide (CAS: 2411330-19-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview for researchers and professionals in the field.

One of the key areas of interest in recent research has been the compound's interaction with specific biological targets. Preliminary studies suggest that (2E)-4-(dimethylamino)-N-{4-hydroxy-1-(propan-2-yl)piperidin-4-ylmethyl}but-2-enamide exhibits selective binding affinity towards certain enzymes and receptors involved in inflammatory and neurodegenerative pathways. These findings have sparked further investigations into its potential as a therapeutic agent for conditions such as Alzheimer's disease, Parkinson's disease, and chronic inflammatory disorders.

In addition to its biological activity, recent studies have also explored the synthetic pathways and optimization strategies for this compound. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for future research and development.

Another significant aspect of recent research has been the evaluation of the compound's pharmacokinetic and pharmacodynamic properties. In vivo studies have demonstrated favorable bioavailability and tissue distribution profiles, suggesting that (2E)-4-(dimethylamino)-N-{4-hydroxy-1-(propan-2-yl)piperidin-4-ylmethyl}but-2-enamide may have a good therapeutic window. Furthermore, preliminary toxicity studies have indicated a manageable safety profile, although further detailed toxicological assessments are warranted to fully understand its potential side effects.

Looking ahead, the future research directions for this compound are multifaceted. Ongoing studies are focusing on its potential combination therapies with existing drugs to enhance efficacy and reduce resistance. Additionally, researchers are exploring its application in drug delivery systems, such as nanoparticle formulations, to improve targeting and reduce off-target effects. The compound's unique chemical structure also opens up possibilities for derivative synthesis, which could lead to the discovery of more potent and selective analogs.

In conclusion, (2E)-4-(dimethylamino)-N-{4-hydroxy-1-(propan-2-yl)piperidin-4-ylmethyl}but-2-enamide (CAS: 2411330-19-1) represents a promising candidate in the field of medicinal chemistry. Its diverse biological activities, coupled with favorable pharmacokinetic properties, make it a valuable subject for further research. As studies continue to uncover its full potential, this compound may soon transition from the laboratory to clinical applications, offering new therapeutic options for a range of diseases.